Cas no 1937205-21-4 (N'-methyl-N'-oxobenzenecarboximidamide)

• Product Name: N'-methyl-N'-oxobenzenecarboximidamide
• CAS No: 1937205-21-4
• CID: 4630666
• Update Time: 2025-10-23

N'-methyl-N'-oxobenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-methyl-N'-oxobenzenecarboximidamide

Additional information on N'-methyl-N'-oxobenzenecarboximidamide

N'-methyl-N'-oxobenzenecarboximidamide: A Comprehensive Overview

The compound with CAS No. 1937205-21-4, commonly referred to as N'-methyl-N'-oxobenzenecarboximidamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzenecarboximidamide framework, combined with the N'-methyl-N'-oxo substituents, makes it a versatile compound with promising prospects in material science and pharmaceutical research.

Recent studies have highlighted the importance of benzenecarboximidamide derivatives in the development of advanced materials. Researchers have explored the electronic properties of this compound, revealing its potential as a building block for organic semiconductors. The N'-methyl-N'-oxo group introduces specific functional characteristics that enhance its compatibility with other organic molecules, making it a valuable component in the synthesis of high-performance polymers.

In the pharmaceutical sector, N'-methyl-N'-oxobenzenecarboximidamide has shown promise as a precursor for bioactive compounds. Its ability to form stable amide bonds makes it an attractive candidate for drug delivery systems. Furthermore, its structural flexibility allows for modifications that could potentially target specific biological pathways, offering new avenues for therapeutic development.

The synthesis of N'-methyl-N'-oxobenzenecarboximidamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with higher yields and improved purity, which is crucial for its application in sensitive fields such as biotechnology and nanotechnology.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been extensively studied. Researchers have found that N'-methyl-N'-oxobenzenecarboximidamide exhibits low toxicity and minimal environmental impact, making it a sustainable choice for industrial applications. This aligns with the growing global emphasis on green chemistry and environmentally responsible manufacturing processes.

In conclusion, N'-methyl-N'-oxobenzenecarboximidamide (CAS No. 1937205-21-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in advancing modern materials science and pharmaceutical innovation.